Cas no 1037-29-2 (Thiamine Acetate Hydrochloride)

• Product Name: Thiamine Acetate Hydrochloride
• CAS No: 1037-29-2
• MF: C₁₄H₂₀Cl₂N₄O₂S
• MW: 379.305199623108
• CID: 1060107
• PubChem ID: 71752508
• Update Time: 2025-06-30

Thiamine Acetate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Thiamine Acetate
• 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl acetate,chloride,hydrochloride
• Thiamine Acetate Hyd
• Thiamine Acetate Hydrochloride
• Acetylaneurine Hydrochloride
• O-Acetyl-thiamin Chlorid-Hydrochlorid
• O-acetyl-thiamin,chloride monohydrochloride
• O-Acetyl-thiamin-hydrochlorid
• Thiamine Acetate Ester Hydrochloride
• Thiamine Acetate Ester Monohydrochloride
• Thiamine Acetate0 Hydrochloride
• 5-[2-(Acetyloxy)ethyl]-3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-thiazolium chloride hydrochloride (1:1:1)
• ThiaMine IMpurity H
• RHACBYQHDIYAIL-UHFFFAOYSA-M
• 5-(2-acetoxyethyl)-3-((4-amino-2-methylpyrimidin-5-yl)methyl)-4-methylthiazol-3-ium chloride hydrochloride
• 5-[2-(Acetyloxy)ethyl]-3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium Chloride Hydrochloride (Acetylthiamine Hydrochloride)
• 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl acetate;chloride;hydrochloride
• Thiamine EP Impurity G
• J-001024
• 1037-29-2
• Acetylaneurine HCl
• 5-[2-(Acetyloxy)ethyl]-3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium chloride--hydrogen chloride (1/1/1)
• DTXSID30858470
• G79882
• 5-(2-ACETOXYETHYL)-3-((4-AMINO-2-METHYLPYRIMIDIN-5-YL)METHYL)-4-METHYLTHIAZOL-3-IUM CHLORIDE HYDROCHLORIDE (THIAMINE IMPURITY)

• Inchi： 1S/C14H19N4O2S.2ClH/c1-9-13(4-5-20-11(3)19)21-8-18(9)7-12-6-16-10(2)17-14(12)15;;/h6,8H,4-5,7H2,1-3H3,(H2,15,16,17);2*1H/q+1;;/p-1
• InChI Key： RHACBYQHDIYAIL-UHFFFAOYSA-M
• SMILES： Cl.[Cl-].S1C=[N+](CC2=CN=C(C)N=C2N)C(C)=C1CCOC(C)=O

Computed Properties

• Exact Mass: 378.06800
• Monoisotopic Mass: 378.0684025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Melting Point: 225-227 °C (decomposition) (ethanol )
• Solubility: DMSO, Methanol
• PSA: 110.95000
• LogP: -1.08540

Thiamine Acetate Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20?C Freezer, Under Inert Atmosphere

Additional information on Thiamine Acetate Hydrochloride

Thiamine Acetate Hydrochloride (CAS No. 1037-29-2): A Comprehensive Overview

Thiamine Acetate Hydrochloride (CAS No. 1037-29-2) is a vital compound in the realm of nutritional and pharmaceutical sciences. This compound, also known as Vitamin B1 Acetate Hydrochloride, is a derivative of thiamine (vitamin B1) and plays a crucial role in various biological processes. In this comprehensive overview, we will delve into the chemical structure, biological functions, applications, and recent research advancements related to Thiamine Acetate Hydrochloride.

Chemical Structure and Properties

Thiamine Acetate Hydrochloride has the chemical formula C₁₃H₁₆N₄O₃S·HCl. It is a white to off-white crystalline powder that is highly soluble in water and slightly soluble in ethanol. The compound is stable under normal conditions but can degrade in the presence of strong acids or bases. The molecular weight of Thiamine Acetate Hydrochloride is approximately 337.8 g/mol.

The structure of Thiamine Acetate Hydrochloride consists of a thiazole ring and a pyrimidine ring, which are characteristic features of thiamine. The acetate group and the hydrochloride salt form make it more stable and bioavailable compared to other forms of thiamine. This stability is particularly important in pharmaceutical formulations where long-term storage and shelf life are critical.

Biological Functions and Mechanisms

Thiamine Acetate Hydrochloride is a prodrug that is converted to thiamine pyrophosphate (TPP) in the body. TPP serves as a cofactor for several enzymes involved in carbohydrate metabolism, including transketolase, pyruvate dehydrogenase, and α-ketoglutarate dehydrogenase. These enzymes play essential roles in energy production, neurotransmitter synthesis, and DNA repair.

The importance of thiamine in human health cannot be overstated. Thiamine deficiency can lead to serious conditions such as beriberi, Wernicke-Korsakoff syndrome, and cognitive impairments. Thiamine Acetate Hydrochloride, due to its enhanced stability and bioavailability, is often used as a supplement to prevent and treat these conditions.

Clinical Applications and Therapeutic Uses

Thiamine Acetate Hydrochloride has a wide range of clinical applications due to its role in energy metabolism and neurological function. It is commonly used as a dietary supplement to support overall health and well-being. In medical settings, it is administered intravenously or orally to treat thiamine deficiency disorders.

In recent years, research has explored the potential of Thiamine Acetate Hydrochloride in managing various health conditions. For instance, studies have shown that thiamine supplementation can improve cognitive function in patients with Alzheimer's disease by enhancing energy metabolism in brain cells. Additionally, thiamine has been investigated for its potential anti-inflammatory properties and its role in reducing oxidative stress.

Recent Research Developments

The scientific community continues to uncover new insights into the mechanisms and applications of Thiamine Acetate Hydrochloride. A recent study published in the Journal of Nutritional Science highlighted the role of thiamine in modulating gut microbiota composition, which has implications for metabolic health and immune function.

Another area of active research is the use of thiamine derivatives in cancer therapy. Preliminary studies suggest that thiamine can enhance the efficacy of chemotherapy by improving cellular energy levels and reducing treatment-induced toxicity. These findings open up new avenues for developing combination therapies that leverage the unique properties of thiamine.

Safety Considerations and Regulatory Status

Thiamine Acetate Hydrochloride is generally recognized as safe (GRAS) by regulatory agencies such as the FDA when used within recommended dosages. However, excessive intake can lead to adverse effects such as gastrointestinal discomfort or allergic reactions. Therefore, it is important to follow dosage guidelines provided by healthcare professionals or product manufacturers.

In terms of regulatory status, Thiamine Acetate Hydrochloride is classified as a dietary supplement or pharmaceutical ingredient depending on its intended use. It is widely available over-the-counter (OTC) but may require prescription for certain medical conditions.

Conclusion

Thiamine Acetate Hydrochloride (CAS No. 1037-29-2) is a versatile compound with significant implications for human health and well-being. Its role in energy metabolism, neurological function, and emerging therapeutic applications underscores its importance in both nutritional science and pharmaceutical research. As ongoing research continues to uncover new insights into its mechanisms and potential uses, Thiamine Acetate Hydrochloride remains a valuable tool for promoting health and treating various conditions.